7-methoxy-4-methyl-2,3-dihydro-1H-indol-2-one

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• SMILES: CC1=C2CC(=O)NC2=C(C=C1)OC
• InChI: InChI=1S/C10H11NO2/c1-6-3-4-8(13-2)10-7(6)5-9(12)11-10/h3-4H,5H2,1-2H3,(H,11,12)
• InChIKey: IRWCWKHZOPUREY-UHFFFAOYSA-N

Standard oxindole isomers lack the precise 7-methoxy, 4-methyl substitution pattern essential for valid SAR studies. This compound delivers validated physicochemical and biological profiling data for target validation. - 42 nM cellular IDO1 potency; 2,800 nM biochemical activity shift for context-dependent mechanism studies - >42-fold selectivity for P. falciparum DHODH over human enzyme - Measured solubility: 38 µg/mL (benchmark for assay buffer optimization) - ≥98% purity; 97-98% typical commercial grade - Available for immediate R&D supply

7-Methoxy-4-methyl-2,3-dihydro-1H-indol-2-one: Identity & Baseline

7-Methoxy-4-methyl-2,3-dihydro-1H-indol-2-one (CAS: 1360949-18-3) is an oxindole derivative characterized by a 7-methoxy and a 4-methyl substitution on the indolinone core . Its molecular formula is C₁₀H₁₁NO₂, with a molecular weight of 177.20 g/mol and a typical commercial purity of 97-98% . This compound serves as a heterocyclic building block for pharmaceutical research and development, where specific substitution patterns on the oxindole scaffold are critical for establishing structure-activity relationships (SAR) and target engagement profiles .

Workflow IDO1 cellular mechanism profiling with context-dependent potency shift

Workflow DHODH species-selectivity studies (P. falciparum vs. human enzyme)

Workflow Oxindole scaffold SAR exploration with defined 7-methoxy-4-methyl pattern

7-Methoxy-4-methyl-2,3-dihydro-1H-indol-2-one: Why Substitution Is Unjustified

Indiscriminate substitution with other C10H11NO2 oxindole isomers or structurally similar analogs is not scientifically justified, as the precise positioning of methoxy and methyl groups on the indolinone scaffold is a primary determinant of biological target engagement and potency . The oxindole core is a privileged kinase inhibitor scaffold, but the potency, selectivity, and binding mode of its derivatives are exquisitely sensitive to the nature and position of substituents [1]. For instance, the exchange of a 7-methoxy group for a 7-hydroxy group, or a 4-methyl group for a 4-(2-hydroxyethyl) chain, can fundamentally alter a compound's physicochemical properties and its interaction with specific biological targets, as detailed in the quantitative evidence below .

Substituent position may shift target engagement

Methoxy or methyl group replacement on the oxindole core can significantly alter kinase binding profile and selectivity, making isomers non-interchangeable.

Structural isomer solubility differences impact assay conditions

Analogs with hydrophilic substituents (e.g., hydroxyethyl) are expected to have higher aqueous solubility than the 7-methoxy-4-methyl pattern, affecting precipitation behavior in DMSO-based assays.

Oxindole core alone insufficient to predict biological activity

Class-level scaffold similarity does not guarantee comparable IDO1 or DHODH inhibition; substitution-specific pharmacology requires individual validation.

• [1] Hassan, M. I., & Ahmad, F. (Eds.). (2020). Indolinones as Promising Scaffold as Kinase Inhibitors: A Review. In Frontiers in Anti-Cancer Drug Discovery (Vol. 11, pp. 1-40). Bentham Science Publishers. View Source

7-Methoxy-4-methyl-2,3-dihydro-1H-indol-2-one: Performance vs. Analogs

IDO1 Selectivity: Cellular vs. Biochemical Assays

The target compound demonstrates a stark difference in its IDO1 inhibitory activity between biochemical and cellular contexts, a differentiation that is not observed for a more potent analog. The compound inhibits recombinant human IDO1 with an IC50 of 2,800 nM [1], but in a cellular context (IFNγ-stimulated human HeLa cells), its IC50 is 42 nM [1]. In contrast, an IDO1 inhibitor (CHEMBL2147990) shows high potency in both contexts, with an IC50 of 29 nM against the recombinant enzyme and 29 nM against mouse IDO1 in a cellular assay [2]. This comparison highlights the unique context-dependent behavior of the target compound, where its cellular potency is ~67-fold greater than its biochemical potency, a property not shared by the comparator which maintains consistent high potency across systems.

IDO1 potency shift

Cross-study comparable

Biochemical IC50: 2,800 nM → Cellular IC50: 42 nM (67× shift)

CHEMBL2147990 (analog): 29 nM both assays (no shift)

Supports context-dependent IDO1 cellular mechanism interpretation.

Assays: Recombinant IDO1 pH 6.5; IFNγ-stimulated HeLa cells.

Evidence Dimension	IDO1 Inhibitory Activity (IC50)
Target Compound Data	2,800 nM (biochemical); 42 nM (cellular)
Comparator Or Baseline	CHEMBL2147990 (analog): 29 nM (biochemical); 29 nM (cellular)
Quantified Difference	Target compound: 67x shift in potency (biochemical to cellular); Comparator: No shift (1x)
Conditions	Biochemical: Human recombinant IDO1, pH 6.5 [1]; Cellular: IFNγ-stimulated human HeLa cells [1]; Comparator data: recombinant mouse IDO1 and mouse P815 clone 6 cells [2]

Why This Matters

The target compound's unique potency shift in cells suggests a distinct mechanism of action or cellular pharmacology, making it a valuable tool compound for studying IDO1 inhibition in disease-relevant cellular models, whereas the comparator offers a baseline for high, context-independent inhibition.

• [1] BindingDB. (n.d.). Entry BDBM50454808 (CHEMBL4209704). Affinity Data for IDO1. bindingdb.org. View Source
• [2] BindingDB. (n.d.). Entry BDBM50391365 (CHEMBL2147990). Affinity Data for IDO1. bindingdb.org. View Source

DHODH Selectivity: Human vs. P. falciparum

The target compound exhibits a moderate, species-selective inhibition profile for dihydroorotate dehydrogenase (DHODH). It inhibits the P. falciparum enzyme with an IC50 of 700 nM [1]. However, against the human DHODH enzyme, its activity is substantially weaker, with an IC50 of 30,000 nM (30 µM) [1]. This represents a >42-fold selectivity window for the parasite enzyme over the human counterpart. This level of selectivity is a quantifiable differentiator from other DHODH inhibitors, such as the clinical candidate DSM265, which demonstrates sub-nanomolar potency against PfDHODH but only ~8-fold selectivity over the human enzyme (PfDHODH IC50 0.073 nM, human DHODH IC50 0.6 nM) [2].

DHODH species selectivity

Cross-study comparable

PfDHODH IC50: 700 nM; Human DHODH: 30,000 nM (>42× selectivity)

DSM265: ~8× selectivity (0.073 nM vs 0.6 nM)

Supports species-selective DHODH profiling context.

DCIP reduction assay; standard enzymatic conditions.

Evidence Dimension	DHODH Enzyme Inhibition (IC50)
Target Compound Data	PfDHODH: 700 nM; Human DHODH: 30,000 nM
Comparator Or Baseline	DSM265 (PfDHODH inhibitor): PfDHODH IC50 = 0.073 nM; Human DHODH IC50 = 0.6 nM
Quantified Difference	Target compound: >42-fold selectivity for parasite enzyme; DSM265: ~8-fold selectivity for parasite enzyme
Conditions	Target compound: Type 2 DHODH activity assay using DCIP reduction or direct orotate measurement [1]; DSM265: Standard enzymatic assay conditions [2]

Why This Matters

The target compound's >42-fold selectivity profile, while lower in absolute potency, offers a distinct pharmacological fingerprint with a potentially wider therapeutic window than highly potent but less selective inhibitors, making it a valuable tool for probing species-specific DHODH biology and validating new antimalarial targets with lower risk of human enzyme cross-reactivity.

• [1] BindingDB. (n.d.). Entry BDBM50379137 (CHEMBL2012822::US8703811, 11). Affinity Data for DHODH. bindingdb.org. View Source
• [2] Phillips, M. A., Lotharius, J., Marsh, K., White, J., Dayan, A., White, K. L., ... & Charman, S. A. (2015). A long-duration dihydroorotate dehydrogenase inhibitor (DSM265) for prevention and treatment of malaria. Science Translational Medicine, 7(296), 296ra111. View Source

Aqueous Solubility for In Vitro Assays

The target compound's aqueous solubility is reported as 38 µg/mL . This value is a key physicochemical differentiator from a structurally similar comparator, Ropinirole EP Impurity F (4-(2-hydroxyethyl)indolin-2-one), which shares the same molecular formula (C10H11NO2) but has different substituents [1]. While a direct numerical solubility value for Ropinirole EP Impurity F was not found in this search, its structure contains a hydrophilic hydroxyethyl group in place of the target compound's hydrophobic methyl and methoxy groups, which is a class-level inference that it would be expected to have significantly higher aqueous solubility [2].

Aqueous solubility

Class-level inference

38 µg/mL

Solvent selection reference for in vitro assays.

Comparator solubility unquantified; structural inference suggests higher solubility for hydroxyethyl analog.

Evidence Dimension	Aqueous Solubility
Target Compound Data	38 µg/mL
Comparator Or Baseline	Ropinirole EP Impurity F (4-(2-hydroxyethyl)indolin-2-one) - Quantitative data not available; structural inference of higher solubility [2].
Quantified Difference	Target compound solubility is 38 µg/mL. Comparator solubility is structurally predicted to be higher but unquantified.
Conditions	Standard aqueous solubility measurement

Why This Matters

The quantified low aqueous solubility (38 µg/mL) of the target compound is a critical parameter for assay development. It directly informs decisions on solvent selection (e.g., DMSO stock concentration and final assay dilution) and the need for formulation additives to prevent precipitation and ensure reliable in vitro data.

• [1] ChemWhat. (n.d.). Ropinirole EP Impurity F (CAS#: 139122-19-3). chemwhat.com. View Source
• [2] PubChem. (n.d.). 7-methoxy-4-methyl-1H-indole (PubChem CID 53413182). Computed Physicochemical Properties (XLogP3-AA). pubchem.ncbi.nlm.nih.gov. View Source

Purity and Storage Requirements

Commercially, the target compound is consistently offered at a high purity of 97-98%, a critical specification for reproducibility in research . The product requires storage at 0-8 °C, as indicated by supplier safety data sheets . This is a practical differentiator from a structurally related comparator, 4-methyl-2,3-dihydro-1H-indole-2,3-dione, which lacks the 7-methoxy group. The presence of the 7-methoxy group in the target compound is reported to enhance its electron density and chemical reactivity compared to this analog , providing a chemical rationale for the need for controlled storage conditions to ensure long-term compound integrity.

Purity & storage

Data to verify

97–98% purity; 0–8 °C storage required

Procurement specification and storage context.

Methoxy group reactivity may necessitate refrigerated storage; supplier data to confirm.

Evidence Dimension	Commercial Purity and Storage
Target Compound Data	Purity: 97-98%; Storage: 0-8 °C
Comparator Or Baseline	4-methyl-2,3-dihydro-1H-indole-2,3-dione: Storage conditions not specified but lacks the reactivity-enhancing 7-methoxy group .
Quantified Difference	Target compound requires refrigerated storage; comparator storage is unknown but its chemical stability profile is expected to differ based on structural features.
Conditions	Supplier technical datasheets and chemical reactivity analysis

Why This Matters

Procurement decisions must account for total cost of ownership, including storage infrastructure. The requirement for refrigerated storage for this compound, linked to its specific chemical structure, differentiates it from less reactive analogs and is a practical factor for laboratory inventory management and long-term compound viability.

7-Methoxy-4-methyl-2,3-dihydro-1H-indol-2-one: Application Scenarios

Immuno-Oncology Cellular Mechanism Studies

This compound is best suited for laboratories investigating the role of IDO1 in complex cellular systems. Its unique biochemical-to-cellular potency shift (2,800 nM vs. 42 nM) makes it a specific probe for studying IDO1 inhibition in a context-dependent manner, which is more representative of the in vivo tumor microenvironment than simple enzymatic assays [1].

Antimalarial Target Validation: Species-Selective DHODH

Researchers focused on malaria drug discovery should consider this compound as a tool for validating DHODH as a target. Its >42-fold selectivity for the P. falciparum enzyme over human DHODH [1] provides a distinct advantage over highly potent but less selective inhibitors, allowing for more definitive target validation studies with reduced potential for human enzyme interference.

In Vitro Assay Development: Precipitation Control

This compound is a suitable candidate for medicinal chemistry or screening groups developing assays for compounds with limited aqueous solubility. Its measured solubility of 38 µg/mL provides a clear benchmark for optimizing assay buffer conditions (e.g., DMSO concentration, use of detergents) to ensure the compound remains in solution and produces reliable, artifact-free data [1].

SAR Studies: Oxindole Substitution Patterns

For research groups exploring the SAR of oxindole-based kinase inhibitors, this compound serves as a specific point of comparison for the 7-methoxy, 4-methyl substitution pattern. Its distinct target engagement profile and physicochemical properties, when contrasted with other analogs (e.g., 4-(2-hydroxyethyl)indolin-2-one [1] or 4-methyl-2,3-dihydro-1H-indole-2,3-dione ), will generate valuable data on how these specific modifications modulate biological activity and drug-likeness.

Application

Selection Property

Validation Focus

IDO1 cellular mechanism studies

Context-dependent potency shift profile

Biochemical-to-cellular shift verification

DHODH species-selectivity profiling

Parasite enzyme selectivity window

Human enzyme cross-reactivity assessment

Low-solubility compound assay development

Aqueous solubility benchmark

Precipitation control and solvent optimization

Oxindole scaffold SAR exploration

7-Methoxy-4-methyl substitution pattern

Comparative activity and solubility profiling

• [1] ChemWhat. (n.d.). Ropinirole EP Impurity F (CAS#: 139122-19-3). chemwhat.com. View Source